4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine

• IUPAC Name: 4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2OS/c1-7-10(13-11(12)15-7)8-3-5-9(14-2)6-4-8/h3-6H,1-2H3,(H2,12,13)
• InChI Key: WUTXFLYFZOMYSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)N)C2=CC=C(C=C2)OC
• Molecular Formula: C11H12N2OS
• DSSTOX Substance ID: DTXSID70909576
• Molecular Weight: 220.29 g/mol
• CAS RN: 105512-88-7

Description

Synthesis Analysis

The synthesis of derivatives similar to "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" often involves complex reactions that yield compounds with significant biological activities. For instance, Wu et al. (2013) described the synthesis of a related compound through a reaction involving 4-methyl-1,2,3-thiadiazole-5-carbaldehyde and 4-methoxyacetophenone, emphasizing the significance of the synthesis pathway in determining the compound's structure and biological function (Wu, 2013).

Molecular Structure Analysis

The molecular structure of compounds akin to "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" reveals detailed insights into their potential energy distribution, bond lengths, bond angles, and molecular electrostatic potential. A study by Viji et al. (2020) utilizing DFT calculations provided a comprehensive analysis of molecular parameters, intramolecular charge transfer, and molecular docking predictions, indicating the complex interplay between structure and biological activity (Viji et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" derivatives are influenced by their molecular structure. Research on similar compounds has demonstrated their capability to undergo various chemical reactions, producing compounds with potential pharmacological applications. For instance, Yadav et al. (2020) developed a novel synthesis protocol for derivatives using a one-pot C–C and C–N bond formation strategy, highlighting the versatility of these compounds in chemical synthesis (Yadav et al., 2020).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure of thiazol derivatives, are crucial for their application in various scientific domains. Studies such as the one by Rahmani et al. (2017), which investigated the crystal structure of a related compound through X-ray powder diffraction, provide valuable data on the physical characteristics that influence the compound's biological and chemical behavior (Rahmani et al., 2017).

Chemical Properties Analysis

The chemical properties of "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" and its derivatives, including reactivity, stability, and interaction with biological molecules, are essential for their potential applications. The work by Singh and Baruah (2008) on the synthesis and characterization of metal complexes with thiazol derivatives underscores the importance of chemical properties in understanding the compound's functionality (Singh & Baruah, 2008).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antifungal activities . They disrupt the membrane integrity of fungi like Phomopsis sp., thereby inhibiting their growth .

Mode of Action

It’s suggested that similar compounds can affect mycelial growth by disrupting membrane integrity . The disruption increases with the concentration of the compound .

Biochemical Pathways

Related compounds have been found to interfere with the normal functioning of fungal cells, leading to their death .

Pharmacokinetics

A study on similar compounds suggests that they exhibit satisfactory drug-like characteristics and adme properties .

Synthesis routes and methods I

Procedure details

A procedure similar to step 5 of Example 6 was used. 2-bromo-1-(4-methoxy-phenyl)-propan-1-one prepared in the step 3, thiourea and anhydrous sodium acetate were used as starting materials, refluxed for 4 hours, followed by post-treatment to give a crude product, which was recrystallized with anhydrous ethanol to obtain a product as a white solid in a yield of 66.8%, mp: 139-140 └. 1H-NMR (CDCl3, 400 MHz) δ: 2.37 (3H, s, ArCH3), 3.84 (3H, s, OCH3), 5.09 (2H, br, NH2), 6.93 (2H, d, J=8.68 Hz, ArH), 7.50 (2H, d, J=8.68 Hz, ArH); EI-MS m/e (%): 220.1 (M+, 100), 205.1 (18), 163.1 (31); HREI-MS Calcd. for C11H12N2OS: 220.0670. found: 220.0672. Anal. Calcd. for C11H12N2OS: C, 59.98; H, 5.49; N, 12.72. found: C, 59.90; H, 5.52; N, 12.55.

Synthesis routes and methods II

Procedure details

A mixture of 2-bromo-1-(4-methoxyphenyl)propan-1-one (10.4 g, 36.1 mmol) and thiourea (2.76 g, 36.2 mmol) in 95% EtOH (70 mL) was heated at reflux for 60 min. The solution was concentrated and mixed with water (100 mL) and saturated aqueous Na2CO3 (5.0 mL). The resultant precipitate was filtered and recrystallized in toluene. The solids were filtered and dried under vacuum to give 4-(4-methoxyphenyl)-5-methylthiazol-2-amine (6.16 g) as yellow solids in 78% yield: 1H NMR (500 MHz, DMSO-d6) δ 8.90 (s, 2 H), 7.46-7.44 (m, 2 H), 7.09-7.07 (m, 2 H), 3.81 (s, 3 H), 2.47 (s, 3 H).